Cas no 2171884-85-6 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid
• CAS No: 2171884-85-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5862018
• PubChem ID: 165515123
• Update Time: 2025-06-07

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid
• EN300-1516965
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid
• 2171884-85-6

• Inchi： 1S/C27H32N2O5/c1-18(25(31)32)12-15-28-24(30)16-27(13-6-7-14-27)29-26(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,6-7,12-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OOQJNMFJWAYRQE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCC(C(=O)O)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid (CAS No. 2171884-85-6): A Comprehensive Overview

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid (CAS No. 2171884-85-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2171884-85-6, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid is particularly noteworthy. It consists of a cyclopentane ring linked to an amino group, which is further functionalized with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group is crucial for controlling the reactivity and stability of the amino group during synthesis and biological assays. Additionally, the compound features a butanoic acid moiety, which contributes to its overall hydrophilicity and solubility properties.

The synthesis of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid typically involves a multi-step process that begins with the protection of the amino group using Fmoc chemistry. Subsequent steps include the formation of the cyclopentane ring and the introduction of the butanoic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In terms of biological activity, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases. Additionally, preliminary data suggest that it may have selective cytotoxic effects on cancer cells, particularly those derived from breast and lung cancers.

The mechanism of action of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid is still under investigation, but current evidence points to its ability to modulate key signaling pathways involved in inflammation and cell proliferation. Specifically, it appears to interfere with the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in regulating immune responses and cell survival. By inhibiting NF-kB activation, this compound can potentially reduce inflammation and prevent the uncontrolled growth of cancer cells.

Recent research has also explored the potential use of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid in combination therapies. Studies have shown that when used in conjunction with other anti-inflammatory or anti-cancer agents, it can enhance their efficacy while reducing side effects. This synergistic effect is particularly important for developing more effective treatment strategies for complex diseases such as cancer and chronic inflammation.

In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid (CAS No. 2171884-85-6) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge, paving the way for innovative treatments in various medical fields.